Cas no 2248416-93-3 (2-Benzyl-2-cyclopropyloxirane)

• Product Name: 2-Benzyl-2-cyclopropyloxirane
• CAS No: 2248416-93-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6225213
• PubChem ID: 137938533
• Update Time: 2025-06-22

2-Benzyl-2-cyclopropyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2-cyclopropyloxirane
• EN300-6506436
• 2248416-93-3

• Inchi： 1S/C12H14O/c1-2-4-10(5-3-1)8-12(9-13-12)11-6-7-11/h1-5,11H,6-9H2
• InChI Key： RGKJDCAVQCUOBR-UHFFFAOYSA-N
• SMILES： O1CC1(CC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-Benzyl-2-cyclopropyloxirane

Introduction to 2-Benzyl-2-cyclopropyloxirane (CAS No. 2248416-93-3)

2-Benzyl-2-cyclopropyloxirane (CAS No. 2248416-93-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which features a cyclopropyl ring and an oxirane moiety, both of which are functional groups with high reactivity and potential for diverse chemical transformations.

The cyclopropyl ring, a three-carbon cyclic structure, is known for its high strain energy due to the bent bonds, making it highly reactive in various chemical reactions. The oxirane (or epoxy) group, on the other hand, is a three-membered ring containing one oxygen atom and two carbon atoms. This group is particularly reactive and can undergo ring-opening reactions with nucleophiles, leading to the formation of new chemical entities with diverse functionalities.

In recent years, 2-Benzyl-2-cyclopropyloxirane has been the subject of extensive research due to its potential applications in the synthesis of complex organic molecules and pharmaceutical intermediates. One notable study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that 2-Benzyl-2-cyclopropyloxirane could be efficiently converted into a series of derivatives with potent anti-inflammatory properties through selective ring-opening reactions.

Another area where 2-Benzyl-2-cyclopropyloxirane has shown promise is in the development of new materials. A study published in Advanced Materials explored the use of this compound in the synthesis of advanced polymers with enhanced mechanical properties. The researchers found that 2-Benzyl-2-cyclopropyloxirane could be polymerized under controlled conditions to form polymers with high strength and flexibility, making them suitable for applications in aerospace and automotive industries.

The synthesis of 2-Benzyl-2-cyclopropyloxirane typically involves a multi-step process that begins with the formation of a cyclopropyl intermediate, followed by an epoxidation reaction to introduce the oxirane group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the large-scale production of 2-Benzyl-2-cyclopropyloxirane more feasible.

In terms of safety and handling, 2-Benzyl-2-cyclopropyloxirane should be stored under inert conditions to prevent degradation and should be handled with appropriate personal protective equipment (PPE) to ensure safety. The compound is generally stable under normal laboratory conditions but may react vigorously with strong acids or bases.

From a regulatory perspective, 2-Benzyl-2-cyclopropyloxirane is not classified as a hazardous substance under current guidelines. However, it is important to follow standard laboratory practices and adhere to local regulations when working with this compound.

In conclusion, 2-Benzyl-2-cyclopropyloxirane (CAS No. 2248416-93-3) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure and high reactivity make it an attractive candidate for further exploration and development in various scientific fields.